Cas no 1261632-67-0 (2-Methoxy-3-(2-(trifluoromethyl)phenyl)isonicotinic acid)

2-Methoxy-3-(2-(trifluoromethyl)phenyl)isonicotinic acid Chemical and Physical Properties
Names and Identifiers
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- 2-Methoxy-3-(2-(trifluoromethyl)phenyl)isonicotinic acid
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- Inchi: 1S/C14H10F3NO3/c1-21-12-11(9(13(19)20)6-7-18-12)8-4-2-3-5-10(8)14(15,16)17/h2-7H,1H3,(H,19,20)
- InChI Key: SWPZOCWUYAFGGO-UHFFFAOYSA-N
- SMILES: FC(C1C=CC=CC=1C1C(=NC=CC=1C(=O)O)OC)(F)F
Computed Properties
- Exact Mass: 297.06127767 g/mol
- Monoisotopic Mass: 297.06127767 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 375
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 59.4
- XLogP3: 3.2
- Molecular Weight: 297.23
2-Methoxy-3-(2-(trifluoromethyl)phenyl)isonicotinic acid Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Alichem | A013008558-250mg |
2-Methoxy-3-(2-(trifluoromethyl)phenyl)isonicotinic acid |
1261632-67-0 | 97% | 250mg |
$470.40 | 2023-09-03 | |
Alichem | A013008558-1g |
2-Methoxy-3-(2-(trifluoromethyl)phenyl)isonicotinic acid |
1261632-67-0 | 97% | 1g |
$1445.30 | 2023-09-03 | |
Alichem | A013008558-500mg |
2-Methoxy-3-(2-(trifluoromethyl)phenyl)isonicotinic acid |
1261632-67-0 | 97% | 500mg |
$790.55 | 2023-09-03 |
2-Methoxy-3-(2-(trifluoromethyl)phenyl)isonicotinic acid Related Literature
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Jiayun Hu,Manuka Ghosh,Marvin J. Miller Anal. Methods, 2019,11, 296-302
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Raphaela Araujo Mantovani,Ângelo Luiz Fazani Cavallieri,Flavia Maria Netto,Rosiane Lopes Cunha Food Funct., 2013,4, 1322-1331
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3. Tri-wavelength broadband antireflective coating built from refractive index controlled MgF2 filmsRuimin Ding,Yao Xu J. Mater. Chem. C, 2015,3, 3219-3224
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4. Water
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Bin Hai,Binqi Wang,Min Yu RSC Adv., 2021,11, 14710-14716
Additional information on 2-Methoxy-3-(2-(trifluoromethyl)phenyl)isonicotinic acid
Recent Advances in the Study of 2-Methoxy-3-(2-(trifluoromethyl)phenyl)isonicotinic acid (CAS: 1261632-67-0)
The compound 2-Methoxy-3-(2-(trifluoromethyl)phenyl)isonicotinic acid (CAS: 1261632-67-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This briefing synthesizes the latest research findings, focusing on its synthesis, biological activity, and potential as a drug candidate.
Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel small-molecule inhibitors targeting specific enzymatic pathways. Its unique structural features, including the trifluoromethyl group and isonicotinic acid moiety, contribute to its high binding affinity and selectivity. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate its interaction with target proteins, providing valuable insights for drug design.
In vitro and in vivo studies have demonstrated promising results, particularly in the context of inflammatory and oncological diseases. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of 2-Methoxy-3-(2-(trifluoromethyl)phenyl)isonicotinic acid exhibited potent inhibitory effects on NF-κB signaling, a pathway implicated in chronic inflammation and cancer progression. These findings suggest its potential as a lead compound for developing anti-inflammatory and anti-cancer agents.
Further investigations into the pharmacokinetic properties of this compound have revealed favorable bioavailability and metabolic stability, addressing some of the challenges associated with small-molecule therapeutics. However, researchers emphasize the need for additional preclinical studies to optimize its efficacy and safety profile before advancing to clinical trials.
The synthesis of 2-Methoxy-3-(2-(trifluoromethyl)phenyl)isonicotinic acid has also seen advancements, with recent publications detailing more efficient and scalable routes. Green chemistry approaches, such as catalytic methods and solvent-free reactions, have been explored to reduce environmental impact and improve yield. These innovations are critical for large-scale production and future commercialization.
In conclusion, 2-Methoxy-3-(2-(trifluoromethyl)phenyl)isonicotinic acid represents a promising scaffold for drug discovery, with its multifaceted biological activities and synthetic versatility. Continued research efforts are expected to uncover new applications and refine its therapeutic potential, making it a compound of significant interest in the coming years.
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